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Compound of Interest

N-(2-Hydroxyethyl)-N-
Compound Name:
methylthiourea

Cat. No.: B160530

Essential Safety and Handling of N-(2-
Hydroxyethyl)-N-methylthiourea

For researchers, scientists, and drug development professionals, ensuring safe handling of
laboratory chemicals is paramount. This document provides crucial safety and logistical

information for N-(2-Hydroxyethyl)-N-methylthiourea, a thiourea derivative. Adherence to
these guidelines is essential for minimizing risk and ensuring a safe laboratory environment.

While a specific Safety Data Sheet (SDS) for N-(2-Hydroxyethyl)-N-methylthiourea is not
readily available, the following recommendations are based on data from closely related
thiourea compounds, such as N-Methylthiourea, N,N'-Diethylthiourea, and N-(2-hydroxyethyl)-
N'-2-propenyl-thiourea. Thiourea and its derivatives are generally considered hazardous, with
potential for acute toxicity if swallowed, and are suspected of causing damage to the unborn
child.[1]

Personal Protective Equipment (PPE)

Appropriate personal protective equipment is the first line of defense against chemical
exposure. The following table summarizes the recommended PPE for handling N-(2-
Hydroxyethyl)-N-methylthiourea.
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PPE Category

Specification

Rationale

Eye and Face Protection

Chemical safety goggles

meeting EN166 (EU) or ANSI
Z87.1 (US) standards. A face
shield should be worn if there

is a risk of splashing.[1]

Protects eyes from dust

particles and splashes.

Hand Protection

Chemically resistant gloves
(e.g., nitrile, neoprene). It is
crucial to inspect gloves for
any signs of degradation or

puncture before use.[2]

Prevents skin contact and
absorption. The selection of
glove material should be
based on the specific solvent
being used. Users should
consult the glove
manufacturer's chemical

resistance guide.

Skin and Body Protection

A laboratory coat buttoned to
its full length. Long pants and
closed-toe shoes are
mandatory. For larger
quantities or increased risk of
exposure, chemical-resistant

clothing may be necessary.[1]

[3]

Minimizes skin exposure to the

chemical.

Respiratory Protection

For handling small quantities in
a well-ventilated area or a
chemical fume hood,
respiratory protection may not
be required. If dust is
generated, a NIOSH/MSHA or
European Standard EN 149
approved respirator with a
particle filter (e.g., N95 or P2)

should be used.

Prevents inhalation of harmful
dust particles. Engineering
controls like fume hoods are
the preferred method for
minimizing inhalation

exposure.
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Note: No specific occupational exposure limits or glove breakthrough times have been
established for N-(2-Hydroxyethyl)-N-methylthiourea or its close analogs. Therefore, it is
crucial to handle this compound with caution and always use the recommended PPE.

Experimental Workflow for Safe Handling

The following diagram outlines a standard operational procedure for safely handling N-(2-
Hydroxyethyl)-N-methylthiourea in a typical laboratory setting, such as preparing a solution
for a biological assay.
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Prep%ation

Don Appropriate PPE

l

Set up work area in a
chemical fume hood

l

Weigh the required amount
of the compound

Dissollution

Add solvent (e.g., DMSO)
to the compound

:

Mix gently to dissolve

Waste Disposal & Decontamination

Dispose of waste in a
_designated hazardous
_waste container

l

Decontaminate work surfaces
_and equipment

l

Doff PPE correctly

y

End of Operation

Click to download full resolution via product page

Safe handling workflow for N-(2-Hydroxyethyl)-N-methylthiourea.
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Disposal Plan

All waste materials contaminated with N-(2-Hydroxyethyl)-N-methylthiourea, including empty
containers, disposable gloves, and contaminated labware, must be treated as hazardous
waste.[2][3][4][5]

e Solid Waste: Collect in a clearly labeled, sealed container designated for hazardous
chemical waste.

e Liquid Waste: Collect in a compatible, sealed, and clearly labeled hazardous waste
container. Do not pour down the drain.

» Decontamination: Clean any spills immediately with an appropriate absorbent material. The
contaminated absorbent must also be disposed of as hazardous waste. Wash the affected
area thoroughly.

Always follow your institution's specific guidelines for hazardous waste disposal. If in doubt,
consult with your institution's Environmental Health and Safety (EHS) department.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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